Cas no 183613-11-8 (Carbostyril 124 N-Carboxymethyl Chloride)

• Product Name: Carbostyril 124 N-Carboxymethyl Chloride
• CAS No: 183613-11-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 114151
• PubChem ID: 10658364
• Update Time: 2025-10-31

Carbostyril 124 N-Carboxymethyl Chloride Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(1,2-dihydro-4-methyl-2-oxo-7-quinolinyl)-
• Carbostyril 124 N-Carboxymethyl Chloride
• 2-chloro-N-(4-methyl-2-oxo-1H-quinolin-7-yl)acetamide
• 2-CHLORO-N-(1,2-DIHYDRO-4-METHYL-2-OXO-7-QUINOLINYL)ACETAMIDE
• 2-chloro-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)acetamide
• Acetamide,2-chloro-N-(1,2-dihydro-4-methyl-2-oxo-7-quinolinyl)
• Chloro-N-(4-methyl-2-oxo-1,2-dihydro-7-quinolyl)ethanamide
• DTXSID50443165
• SCHEMBL23130687
• 183613-11-8
• AKOS024786286
• FT-0664278

• Inchi： 1S/C12H11ClN2O2/c1-7-4-11(16)15-10-5-8(2-3-9(7)10)14-12(17)6-13/h2-5H,6H2,1H3,(H,14,17)(H,15,16)
• InChI Key： USRUAYVEQRYSTQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2C(C)=CC(NC=2C=1)=O)=O

Computed Properties

• Exact Mass: 250.05100
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 61.96000
• LogP: 2.08680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Carbostyril 124 N-Carboxymethyl Chloride

Comprehensive Overview of Carbostyril 124 N-Carboxymethyl Chloride (CAS No. 183613-11-8): Properties, Applications, and Innovations

Carbostyril 124 N-Carboxymethyl Chloride (CAS No. 183613-11-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical research, material science, and biochemical engineering. This derivative of carbostyril features a reactive N-carboxymethyl chloride group, making it a valuable intermediate for synthesizing advanced molecules. Its unique structural properties, including high reactivity and stability under controlled conditions, have positioned it as a critical component in modern chemical workflows.

In recent years, the demand for Carbostyril 124 N-Carboxymethyl Chloride has surged due to its role in developing fluorescence probes and bioconjugation techniques. Researchers frequently search for "carbostyril derivatives in fluorescence imaging" or "N-carboxymethyl chloride applications in drug discovery," reflecting its relevance in cutting-edge scientific fields. The compound's ability to form covalent bonds with amines and other nucleophiles makes it indispensable for labeling biomolecules, a topic gaining traction in AI-driven drug design and precision medicine discussions.

The synthesis of Carbostyril 124 N-Carboxymethyl Chloride involves meticulous steps to ensure purity and yield, often leveraging green chemistry principles to minimize environmental impact—a growing concern among users searching for "sustainable chemical synthesis." Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, addressing another common query: "how to characterize carbostyril derivatives." These methodologies align with the broader trend of quality-by-design (QbD) in pharmaceutical manufacturing.

Beyond pharmaceuticals, CAS No. 183613-11-8 has found niche applications in advanced material science, particularly in designing photoactive polymers and sensors. Its fluorescence properties are exploited in "smart materials for environmental monitoring," a hot topic linked to climate change mitigation. The compound's compatibility with click chemistry protocols further enhances its utility, resonating with searches for "modular chemical building blocks."

Safety and handling of Carbostyril 124 N-Carboxymethyl Chloride adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactivity warrants precautions—information often sought under "safe handling of reactive intermediates." This aligns with the industry's shift toward responsible research innovation.

In conclusion, Carbostyril 124 N-Carboxymethyl Chloride (CAS No. 183613-11-8) exemplifies the intersection of chemistry and technology, addressing contemporary needs in life sciences and material engineering. Its multifaceted applications, from drug development to sustainable materials, ensure its continued prominence in scientific literature and industrial practice.